1-(Cyclopentylsulfonyl)-3-iodobenzene

• Molecular Formula: C11H13IO2S
• Molecular Weight: 336.19 g/mol
• IUPAC Name: 1-cyclopentylsulfonyl-3-iodobenzene
• InChI: InChI=1S/C11H13IO2S/c12-9-4-3-7-11(8-9)15(13,14)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2
• InChI Key: YPFYLENLVJQARV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)S(=O)(=O)C2=CC(=CC=C2)I

Description

1-(Cyclopentylsulfonyl)-3-iodobenzene is an aromatic compound featuring a benzene ring substituted with an iodine atom at the meta position and a cyclopentylsulfonyl group. The sulfonyl moiety (SO₂) is electron-withdrawing, which influences the reactivity of the iodine atom in cross-coupling reactions. The molecular formula is inferred as C₁₁H₁₃IO₂S (molecular weight ~352.2 g/mol) based on substituent contributions .

Comparison with Similar Compounds

Table 1: Structural Features of Selected Iodobenzene Derivatives

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Structural Notes	References
1-(Cyclopentylsulfonyl)-3-iodobenzene	C₁₁H₁₃IO₂S	Cyclopentylsulfonyl	~352.2	Electron-withdrawing sulfonyl	–
1-(Benzyloxy)-3-iodobenzene	C₁₃H₁₁IO	Benzyloxy	310.13	Electron-donating alkoxy
3-Iodobenzyl Bromide	C₇H₆BrI	Bromomethyl	296.93	Halogenated methyl group
1-(Difluoromethyl)-3-iodobenzene	C₇H₅F₂I	Difluoromethyl	254.02	Electron-withdrawing CF₂H
(E)-1-(Cyclopentylsulfonyl)piperazine*	C₁₉H₂₇N₂O₂S	Cyclopentylsulfonyl	349.2 [M+H]⁺	Sulfonyl on piperazine core

*From , included for sulfonyl group comparison.

Key Observations :

• The cyclopentylsulfonyl group adds steric bulk and polarity compared to smaller substituents like bromomethyl or difluoromethyl.
• Alkoxy groups (e.g., benzyloxy) are electron-donating, whereas sulfonyl and difluoromethyl groups are electron-withdrawing, altering the benzene ring’s electronic landscape .

Inference for Target Compound :

• The cyclopentylsulfonyl group’s moderate steric bulk may allow higher yields compared to bulkier substituents (e.g., cyclohexyl) but lower than smaller groups like difluoromethoxy.

Physical Properties

Table 2: Physical State and Stability

Compound Name	Physical State	Storage Conditions	Melting Point (°C)	References
3-Iodobenzyl Bromide	Crystalline Powder	Room temperature	52
1-(Difluoromethyl)-3-iodobenzene	Liquid/Oil	2–8°C, dark place	–
(E)-1-(Cyclopentylsulfonyl)piperazine	Yellow Oil	–	–

Key Trends :

• Sulfonyl derivatives (e.g., piperazine in ) are often oils, while halogenated analogs (e.g., 3-iodobenzyl bromide) crystallize readily .
• Stability correlates with substituent reactivity; brominated compounds require refrigeration (0–6°C) , whereas sulfonyl derivatives may need protection from light .

Chemical Reactivity

• Electron-Withdrawing Effects : The sulfonyl group deactivates the benzene ring, directing electrophilic substitution to the iodine-bearing position. This contrasts with alkoxy-substituted iodobenzenes, where the electron-donating group activates ortho/para positions .
• Cross-Coupling Potential: Iodobenzene derivatives are pivotal in Suzuki-Miyaura couplings. The sulfonyl group’s electron-withdrawing nature may accelerate oxidative addition in palladium-catalyzed reactions compared to benzyloxy analogs .

Table 3: Hazard Profiles of Analogous Compounds

Compound Name	Hazard Statements	Precautions	References
1-(Benzyloxy)-3-iodobenzene	H315, H319, H335	Avoid inhalation; use PPE
1-(Difluoromethyl)-3-iodobenzene	H314 (Skin corrosion)	Store at 2–8°C; avoid skin contact
3-Iodobenzyl Bromide	–	Handle as irritant; crystalline form stable

Inference :

• Sulfonyl groups may introduce corrosivity (similar to H314 in ) or respiratory hazards, necessitating stringent PPE and ventilation.